2-[(2-Oxo-2-phenylethyl)sulfanyl]-4-(trifluoromethyl)-5-pyrimidinecarbonitrile

• IUPAC Name: 2-phenacylsulfanyl-4-(trifluoromethyl)pyrimidine-5-carbonitrile
• InChI: InChI=1S/C14H8F3N3OS/c15-14(16,17)12-10(6-18)7-19-13(20-12)22-8-11(21)9-4-2-1-3-5-9/h1-5,7H,8H2
• InChI Key: OOFKUKIRENNVGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=NC=C(C(=N2)C(F)(F)F)C#N
• Molecular Formula: C14H8F3N3OS
• Molecular Weight: 323.29 g/mol

Description

2-[(2-Oxo-2-phenylethyl)sulfanyl]-4-(trifluoromethyl)-5-pyrimidinecarbonitrile is a chemical compound with the molecular formula C14H8F3N3OS. Its average mass is 323.293 Da and its monoisotopic mass is 323.034027 Da.

Scientific Research Applications

Structural Insights and Chemical Properties

Structural Characterization and Potential Inhibitory Activity : A study on the structural insights of three 2,4-disubstituted dihydropyrimidine-5-carbonitrile derivatives, including compounds similar to the specified chemical, explored their crystal packing and potential as dihydrofolate reductase inhibitors. The compounds demonstrated an L-shaped conformation and were evaluated for their inhibitory potential against the human DHFR enzyme (Al-Wahaibi et al., 2021).

Spectroscopic Analysis : Spectroscopic studies have been conducted to explore the vibrational spectral analysis of related compounds. These studies include FT-IR and FT-Raman spectroscopy, alongside theoretical calculations to predict their structural and electronic properties, providing insights into their potential applications in chemotherapeutics (Alzoman et al., 2015).

Synthesis and Application of Analogues : Research into the synthesis of trifluoromethylated analogues of dihydroorotic acid demonstrates the chemical versatility of these compounds. This includes the creation of new trifluoromethylated analogues and their esters, which may have implications in medicinal chemistry and drug design (Sukach et al., 2015).

Biological Activity and Potential Applications

Antifolate Inhibitors of Thymidylate Synthase : The compounds related to the specified chemical have been evaluated for their potential as nonclassical antifolate inhibitors of thymidylate synthase, showing promise as antitumor and antibacterial agents. This research underscores their potential use in developing new therapies for cancer and bacterial infections (Gangjee et al., 1996).

Surface Active Properties : Investigations into novel nonionic surfactants containing pyrimidines and related nitrogen heterocyclic ring systems have highlighted the surface active properties of these compounds. This research points to their potential applications in various industries, including pharmaceuticals, emulsifiers, and cosmetics, emphasizing their antimicrobial activities (El-Sayed, 2008).